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Compound of Interest

Compound Name: AC-55541

Cat. No.: B10762386 Get Quote

AC-55541 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of AC-55541 in DMSO and aqueous solutions, along with

troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of AC-55541 in DMSO?

A1: AC-55541 exhibits high solubility in DMSO. Various suppliers report a maximum

concentration of 50 mM or approximately 25.92 mg/mL.[1][2] However, solubility can vary

slightly between batches and suppliers, with some reporting lower values around 10 mg/mL or

10 mM.[3][4] It is always recommended to consult the batch-specific Certificate of Analysis for

the most accurate data.

Q2: How soluble is AC-55541 in aqueous solutions?

A2: AC-55541 has very low solubility in aqueous solutions. For instance, in a 1:8 mixture of

DMF:PBS (pH 7.2), the solubility is only 0.11 mg/mL.[3] Direct dissolution in purely aqueous

buffers like PBS or saline is not recommended for creating concentrated stock solutions.

Q3: How should I prepare a stock solution of AC-55541?
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A3: A stock solution should be prepared by dissolving the solid AC-55541 powder in 100%

DMSO.[1][2][4] Warming and sonication can assist in the dissolution process.[4] For detailed

steps, refer to the Experimental Protocols section below.

Q4: How do I prepare a working solution in an aqueous buffer for my cell-based assay?

A4: To prepare a working solution, you should first create a high-concentration stock solution in

DMSO. This DMSO stock can then be serially diluted into your aqueous experimental medium

(e.g., cell culture media, PBS) to the final desired concentration. It is crucial to ensure the final

concentration of DMSO in the aqueous solution is low enough to not affect your experimental

system, typically well below 0.5%.

Q5: What are the storage recommendations for AC-55541 solutions?

A5: Solid AC-55541 powder should be stored at -20°C.[1][2] Stock solutions in DMSO should

be stored at -20°C for short-term (up to 1 year) or -80°C for long-term storage (up to 2 years).

[5]

Solubility Data Summary
The following table summarizes the reported solubility of AC-55541 in various solvents.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 50 mM 25.92 mg/mL

Tocris Bioscience[1],

R&D Systems[2],

Abcam

DMSO - 10 mg/mL Cayman Chemical[3]

DMSO 10 mM 5.18 mg/mL TargetMol[4]

DMF - 15 mg/mL Cayman Chemical[3]

DMF:PBS (pH 7.2)

(1:8)
- 0.11 mg/mL Cayman Chemical[3]
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Note: The molecular weight of AC-55541 is approximately 518.36 g/mol .[1][4] Batch-specific

molecular weights may vary.[1]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO
This protocol details the steps to prepare a concentrated stock solution of AC-55541.

Preparation: Allow the vial of solid AC-55541 and the DMSO solvent to equilibrate to room

temperature before opening.

Calculation: Use the batch-specific molecular weight found on the product's Certificate of

Analysis for precise calculations. To prepare 1 mL of a 50 mM stock solution, you will need

25.92 mg of AC-55541 (assuming MW = 518.36 g/mol ).

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass = 0.050 mol/L * 0.001 L * 518.36 g/mol * 1000 = 25.92 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the solid compound.

For example, add 1 mL of DMSO to 25.92 mg of AC-55541.

Mixing: Vortex the solution thoroughly. If the compound does not dissolve completely, gentle

warming (e.g., in a 37°C water bath) and/or sonication is recommended to aid dissolution.[4]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.[5]
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Caption: Workflow for preparing AC-55541 stock and working solutions.
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Troubleshooting Guide
This guide addresses common issues encountered when working with AC-55541.

Problem: The compound won't dissolve in DMSO.

Possible Cause 1: Insufficient mixing or temperature.

Solution: Continue to vortex the solution. Use a brief sonication step or gently warm the

vial in a 37°C water bath to increase solubility.[4]

Possible Cause 2: The solution is supersaturated.

Solution: Re-check your calculations. Ensure you have not added too much compound for

the volume of DMSO. If necessary, add more DMSO to dilute the solution to a

concentration known to be soluble (e.g., 10 mM).

Problem: A precipitate forms after diluting the DMSO stock into my aqueous buffer.

Possible Cause 1: Low aqueous solubility exceeded.

Solution: This is the most common issue. The final concentration in the aqueous buffer is

too high. Try preparing a lower final concentration.

Possible Cause 2: High final DMSO concentration.

Solution: While DMSO aids solubility, at high concentrations it can also cause other

components of your medium (like salts or proteins) to precipitate. Ensure the final DMSO

concentration is minimal (ideally <0.5%). This may require making an intermediate dilution

of your stock solution.

Possible Cause 3: Buffer incompatibility.

Solution: Certain buffer components may interact with the compound. Try a different buffer

system if possible. Always add the DMSO stock to the aqueous buffer while vortexing to

ensure rapid mixing and minimize localized high concentrations that can cause

precipitation.
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Caption: Troubleshooting decision tree for precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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